4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C18H18FNO4S2/c1-2-23-18-6-5-16(10-17(18)19)26(21,22)20(11-14-7-9-25-13-14)12-15-4-3-8-24-15/h3-10,13H,2,11-12H2,1H3
• InChI Key: PMOJOPLZBONEBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(CC2=CSC=C2)CC3=CC=CO3)F
• Molecular Formula: C18H18FNO4S2
• Molecular Weight: 395.5 g/mol

Description

4-ethoxy-3-fluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide, also known as EFMT, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to cancer treatment, inflammation, and other diseases.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A significant application of benzenesulfonamide derivatives involves their synthesis and biochemical evaluation as inhibitors of specific enzymes. For instance, compounds similar to the one have been synthesized and evaluated for their inhibitory activities against kynurenine 3-hydroxylase. Such studies focus on the synthesis, structure-activity relationship (SAR), and biochemical characterization of these inhibitors, highlighting their potential in investigating pathophysiological roles of biochemical pathways after neuronal injury (Röver et al., 1997).

Synthesis, Characterization, and Biological Screening

Another research application includes the synthesis, characterization, and in vitro biological screening of sulfonamide derivatives containing various functional groups. These studies aim to assess the antimicrobial activity of synthesized compounds, thereby providing insights into their potential pharmaceutical applications (El-Gaby et al., 2018).

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have also been explored for their photophysical and photochemical properties, specifically their use in photodynamic therapy for cancer treatment. Research in this area focuses on the synthesis of compounds with high singlet oxygen quantum yields, indicating their potential as effective photosensitizers in the treatment of cancer (Pişkin et al., 2020).

Crystal Structure and Supramolecular Architecture

The study of crystal structures and supramolecular architecture of benzenesulfonamide derivatives is another significant area of research. Investigations in this domain aim to understand the intermolecular interactions that govern the crystal packing of these compounds, which is crucial for the development of materials with specific properties (Rodrigues et al., 2015).

Anticancer and Antiangiogenic Activity

Additionally, novel benzenesulfonamide derivatives are synthesized and evaluated for their anticancer and antiangiogenic activities. This research encompasses the design and synthesis of compounds targeting specific sites on tubulin, their in vitro and in vivo evaluation for anticancer activity, and their potential mechanisms of action (Romagnoli et al., 2015).